Cas no 55215-17-3 (2,2',3,4,6-Pentachlorobiphenyl)

• Product Name: 2,2',3,4,6-Pentachlorobiphenyl
• CAS No: 55215-17-3
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 372327
• PubChem ID: 41362
• Update Time: 2025-10-28

2,2',3,4,6-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,4,6-pentachloro-
• 1,2,3,5-tetrachloro-4-(2-chlorophenyl)benzene
• 2,2',3,4,6-Pentachlorobiphenyl
• 2.2'.3.4.6-Pentachlorobiphenyl
• 2.2'.3.4.6-Pentachlorobiphenyl Solution
• , 3, 4, 6-PENTACHLOROBIPHENY
• 2, 2
• 2,2',3,4,6-Pentachloro-1,1'-biphenyl
• PCB 88
• DTXCID0041854
• 55215-17-3
• 1,1'-Biphenyl, 2,2',3,4,6-Pentachloro-
• QGDKRLQRLFUJPP-UHFFFAOYSA-N
• DTXSID6074178
• SCHEMBL4453386
• 2WPD88828Y
• UNII-2WPD88828Y
• Q27255710

• MDL： MFCD00152710
• Inchi： 1S/C12H5Cl5/c13-7-4-2-1-3-6(7)10-8(14)5-9(15)11(16)12(10)17/h1-5H
• InChI Key： QGDKRLQRLFUJPP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C1C=CC=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 100°C
• Boiling Point: 412.3°C (rough estimate)
• Flash Point: 167.6 °C
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,4,6-Pentachlorobiphenyl

Recent Advances in the Study of 2,2',3,4,6-Pentachlorobiphenyl (PCB 110) and Its Implications for Chemical and Biomedical Research

The chemical compound 2,2',3,4,6-Pentachlorobiphenyl (CAS No. 55215-17-3), commonly referred to as PCB 110, is a member of the polychlorinated biphenyl (PCB) family, which has been extensively studied due to its environmental persistence and potential health effects. Recent research has focused on understanding its toxicological profile, environmental fate, and potential applications in biomedical studies. This research briefing synthesizes the latest findings related to PCB 110, highlighting its significance in both environmental and biomedical contexts.

A 2023 study published in Environmental Science & Technology investigated the biodegradation pathways of PCB 110 in contaminated soils. The research team employed advanced metagenomic sequencing to identify microbial communities capable of breaking down this persistent pollutant. Their findings revealed that specific bacterial strains, such as Rhodococcus and Pseudomonas, exhibit enhanced degradation efficiency for PCB 110 under aerobic conditions. This discovery opens new avenues for bioremediation strategies targeting PCB-contaminated environments.

In the biomedical field, PCB 110 has garnered attention for its potential role in endocrine disruption. A recent study in Toxicological Sciences (2024) demonstrated that PCB 110 exhibits selective binding affinity for thyroid hormone receptors, potentially interfering with thyroid function. The study utilized in vitro assays and molecular docking simulations to elucidate the structural basis of this interaction. These findings are particularly relevant for understanding the health risks associated with PCB exposure, especially in vulnerable populations.

Another significant development involves the use of PCB 110 as a model compound for studying the structure-activity relationships of PCBs. Researchers at the National Institute of Environmental Health Sciences (NIEHS) have developed novel analytical methods, including high-resolution mass spectrometry coupled with ion mobility separation, to characterize PCB 110 metabolites in biological samples. This methodological advancement enables more accurate monitoring of PCB exposure and metabolism in epidemiological studies.

From a regulatory perspective, the European Chemicals Agency (ECHA) recently included PCB 110 in its updated list of substances of very high concern (SVHC) due to its persistent, bioaccumulative, and toxic (PBT) properties. This classification has prompted renewed interest in developing alternative materials and remediation technologies to address PCB contamination. Industry stakeholders are actively exploring green chemistry approaches to mitigate the environmental impact of PCBs, including PCB 110.

In conclusion, recent research on 2,2',3,4,6-Pentachlorobiphenyl (PCB 110) has yielded important insights into its environmental behavior and biological effects. While significant progress has been made in understanding its toxicological mechanisms and degradation pathways, further research is needed to develop effective strategies for risk assessment and environmental management. The interdisciplinary nature of these studies underscores the importance of collaboration between chemists, biologists, and environmental scientists in addressing the challenges posed by persistent organic pollutants like PCB 110.